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Introduction
Acetylalkannin is a naturally occurring isohexenylnaphthazarin pigment, predominantly

isolated from the roots of various plants belonging to the Boraginaceae family, such as Arnebia

euchroma, Alkanna tinctoria, and Arnebia purpurea.[1] It is a derivative of alkannin and its

enantiomer, shikonin. These compounds have a long history of use in traditional medicine for

their potent wound healing and anti-inflammatory properties.[1][2][3] Modern scientific

investigation has further elucidated the diverse pharmacological activities of Acetylalkannin,

including antimicrobial, cytotoxic, and anti-tumor effects, making it a compound of significant

interest for contemporary drug discovery and development.[4] This technical guide provides a

comprehensive overview of the chemical structure, physicochemical properties, and biological

activities of Acetylalkannin, with a focus on its underlying mechanisms of action. Detailed

experimental protocols and signaling pathway diagrams are included to facilitate further

research and application.

Chemical Structure and Physicochemical Properties
Acetylalkannin possesses a core naphthazarin scaffold, characterized by a 5,8-dihydroxy-1,4-

naphthoquinone ring system, with an acetylated isohexenyl side chain. This structure is

fundamental to its chemical and biological properties.
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Table 1: Chemical Identifiers of Acetylalkannin
Identifier Value Source

IUPAC Name

[(1S)-1-(5,8-dihydroxy-1,4-

dioxonaphthalen-2-yl)-4-

methylpent-3-enyl] acetate

PubChem

CAS Number 34232-27-4 MedChemExpress[1]

Molecular Formula C₁₈H₁₈O₆ MedChemExpress[1]

SMILES
CC(=CC--INVALID-LINK--

OC(=O)C)C
PubChem

InChI

InChI=1S/C18H18O6/c1-9(2)4-

7-15(24-10(3)19)11-8-

14(22)16-12(20)5-6-

13(21)17(16)18(11)23/h4-

6,8,15,20-21H,7H2,1-

3H3/t15-/m0/s1

PubChem

InChIKey
WNFXUXZJJKTDOZ-

HNNXBMFYSA-N
PubChem

Table 2: Physicochemical Properties of Acetylalkannin
Property Value Source

Molecular Weight 330.33 g/mol MedChemExpress[1]

Appearance Powder ChemNorm[5]

Purity >98.0% (HPLC) AbMole BioScience[4]

Solubility DMSO: ≥ 33 mg/mL AbMole BioScience[4]

Methanol, Ethyl Acetate,

Acetonitrile
Push Bio-technology[6]

Storage Conditions 4°C, protect from light AbMole BioScience[4]

-20°C under seal in a dry,

ventilated environment
ChemNorm[5]
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Biological and Pharmacological Properties
Acetylalkannin exhibits a broad spectrum of biological activities, which are summarized below.

Antimicrobial Activity
Acetylalkannin has demonstrated significant efficacy against a range of human pathogens. Its

antimicrobial action makes it a candidate for the development of new treatments for infectious

diseases.

Table 3: Minimum Inhibitory Concentrations (MICs) of
Acetylalkannin

Pathogen MIC (µg/mL) Source

Bacillus subtilis 28 Der Pharma Chemica

Enterococcus faecalis 28 Der Pharma Chemica

Escherichia coli 12 Der Pharma Chemica

Pseudomonas aeruginosa 12 Der Pharma Chemica

Cytotoxic and Anti-Tumor Activity
A growing body of evidence highlights the potent cytotoxic effects of Acetylalkannin against

various cancer cell lines.[7][8] Its mechanisms of action often involve the induction of apoptosis

and the modulation of key signaling pathways involved in cancer cell proliferation and survival.

[7][9]

Table 4: Cytotoxic Activity of Acetylalkannin and its
Derivatives

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b10789796?utm_src=pdf-body
https://www.benchchem.com/product/b10789796?utm_src=pdf-body
https://www.benchchem.com/product/b10789796?utm_src=pdf-body
https://www.benchchem.com/product/b10789796?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/40389196/
https://www.researchgate.net/publication/391055693_Acetyl_alkannin_A_promising_naphthoquinone_derivative_for_breast_cancer_drug_development_research
https://pubmed.ncbi.nlm.nih.gov/40389196/
https://www.researchgate.net/figure/The-effects-of-acetylshikonin-on-the-expression-of-apoptosis-related-proteins-in-K562_fig5_337820998
https://www.benchchem.com/product/b10789796?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10789796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Line Compound IC₅₀ (µM) Source

Various Cancer Cell

Lines

Mono-O-methylated

alkannin derivatives
0.09 - 14.07 ResearchGate[8]

Renal Cell Carcinoma

(A498)
Acetylshikonin

Sub-G1 arrest

observed
PMC[10]

Renal Cell Carcinoma

(ACHN)
Acetylshikonin

Sub-G1 arrest

observed
PMC[10]

Huh-7 (Liver Cancer)

Acetylalkannin (in

combination with

Cisplatin)

Enhances Cisplatin

sensitivity 8.0-fold
PubMed[7]

A549 (Lung Cancer)

Acetylalkannin (in

combination with

Cisplatin)

Enhances Cisplatin

sensitivity 22.5-fold
PubMed[7]

Anti-Inflammatory and Wound Healing Properties
Traditionally, preparations containing Acetylalkannin have been used to treat wounds and

inflammatory conditions.[1][3] Scientific studies have validated these uses, demonstrating that

Acetylalkannin can significantly improve wound healing phases and exhibits anti-inflammatory

effects.[1] The anti-inflammatory activity is comparable to that of its enantiomer, shikonin.[11]

Mechanisms of Action and Signaling Pathways
Acetylalkannin exerts its diverse biological effects by modulating multiple cellular signaling

pathways.

ATM/DDR Pathway Inhibition in Cancer
In the context of cancer therapy, Acetylalkannin has been identified as an inhibitor of the

Ataxia Telangiectasia Mutated (ATM) protein, a key regulator of the DNA Damage Response

(DDR) pathway. By targeting ATM, Acetylalkannin can sensitize cancer cells to conventional

chemotherapeutic agents like cisplatin.[7]
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Acetylalkannin inhibits the ATM/DDR pathway, enhancing chemosensitivity.

Induction of Apoptosis via ROS and JNK/p38 MAPK
Pathways
Acetylalkannin and its parent compound, alkannin, can induce apoptosis in cancer cells

through the generation of reactive oxygen species (ROS).[5] This leads to mitochondrial

dysfunction and the activation of stress-activated protein kinase pathways, including JNK and

p38 MAPK.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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